Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

AEG-41174 scientific literature review

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: AEG-41174

Cat. No.: S547868

AEG-41174 Fact Sheet

The table below summarizes the core chemical, biological, and development information for AEG-41174.

Attribute

Description

Chemical Identity

e Molecular Formula

* Molecular Weight

* Solubility

* Purity in Research

Mechanism of Action

* Primary Mechanism

* Primary Targets

« Key Differentiator

C1sH18N4O [1]

306.36 g/mol [1]

Soluble in DMSO; not soluble in water [1]

Typically >98% [1]

Non-adenosine triphosphate (ATP) competitive tyrosine kinase inhibitor [1]

[2]
Janus kinase 2 (JAK2), Ber-Abl [1] [2]

Its non-ATP competitive mechanism may allow it to overcome resistance to
ATP-competitive inhibitors like Imatinib [1]
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Attribute Description

Development Status (as
of 2019)

» Highest Phase Reached  Phase 1 clinical trial [1] [2]
* Indication (in trial) Blood cancers (hematological malignancies) [1]

» Developing Company Aegera Therapeutics Inc. [2]

Mechanism of Action and Signaling Pathways

AEG-41174 is a small molecule designed to inhibit specific tyrosine kinases, which are enzymes that play a

critical role in cell signaling, survival, and proliferation, particularly in cancer cells [1].

The diagram below illustrates its primary mechanism and the key signaling pathways it targets.
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AEG-41174 inhibits JAK2 and Bcr-Abl kinases to block pro-survival and anti-apoptotic signaling in cancer

cells

Research Context and Name Clarification

The "AEG" prefix in AEG-41174 originates from Astrocyte Elevated Gene-1 (AEG-1) [1] [3]. AEG-1, also

known as MTDH/LYRIC, is an oncoprotein that is overexpressed in many cancers and is associated with
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tumor progression, metastasis, and chemoresistance [3]. AEG-41174, the small molecule inhibitor, was

developed to target pathways connected to the biology of the AEG-1 protein [1].

Knowledge Gaps and Limitations

The information gathered has significant limitations for a comprehensive 2025 review:

¢ Outdated Information: The most specific data on AEG-41174's status is from around 2019,
indicating it was in Phase 1 trials [1] [2]. There is no information on trial outcomes, subsequent
development phases, or current status.

e Lack of Detailed Protocols: The search results do not contain the detailed experimental
methodologies, workflows, or specific quantitative data from assays that you requested.

¢ No Recent Clinical Data: Information on pharmacokinetics, dosing, safety profile, or efficacy from
clinical trials is absent.

Suggestions for Further Research

To build a more current and in-depth review, I suggest you:

e Consult Clinical Trial Registries: Search platforms like ClinicalTrials.gov (U.S.), the EU Clinical
Trials Register, and other national registries using the identifier "AEG41174" or "AEG-41174". This
may provide protocol details and summary results if the trial has been completed.

e Access Scientific Databases: Deepen the search on platforms like PubMed, Google Scholar, and
Web of Science for any recent publications. Using the company name "Aegera Therapeutics" as a
search term could also yield relevant posters or papers.

¢ Explore Patent Literature: Patent filings can be a rich source of technical information, including
detailed synthetic chemistry, biological assay methods, and compound data that may not be available
in journal articles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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